Cas no 4208-49-5 (Allyl Furoate)

• Product Name: Allyl Furoate
• CAS No: 4208-49-5
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00016580
• CID: 329289
• PubChem ID: 24900806
• Update Time: 2025-06-11

Allyl Furoate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,2-propen-1-yl ester
• 2-ALLYL FUROATE
• prop-2-enyl furan-2-carboxylate
• 2-Furancarboxylic acid,2-propenyl ester
• 2-Furoic acid,allyl ester
• 2-Propen-1-yl 2-furoate
• 2-Propenyl 2-furancarboxylate
• Allyl 2-furancarboxylate
• Allyl 2-furoate
• allyl furan-2-carboxylate
• Allyl furoate
• Allyl pyromucate
• FEMA No. 2030
• Furan-2-carbonsaeure-allylester
• furan-2-carboxylic acid allyl ester
• NSC 18604
• 2-Furoic acid allyl ester
• 2-Furancarboxylic acid 2-propenyl ester
• Allyl Furoate

• MDL： MFCD00016580
• Inchi： 1S/C8H8O3/c1-2-5-11-8(9)7-4-3-6-10-7/h2-4,6H,1,5H2
• InChI Key： SJRQTHAMRUOPBJ-UHFFFAOYSA-N
• SMILES： C=CCOC(C1OC=CC=1)=O

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.4A^2

Experimental Properties

• Density: 1.100
• Boiling Point: 208 ºC
• Flash Point: 85 ºC
• Refractive Index: n20/D 1.495(lit.)
• PSA: 39.44000
• LogP: 1.62240
• FEMA: 2030 | ALLYL 2-FUROATE

Allyl Furoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters
• Other Chemical Reagents

Additional information on Allyl Furoate

Recent Advances in the Study of Allyl Furoate (CAS: 4208-49-5) in Chemical Biology and Pharmaceutical Research

Allyl Furoate (CAS: 4208-49-5), a compound of significant interest in the chemical biology and pharmaceutical fields, has recently been the subject of extensive research due to its unique chemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on Allyl Furoate, focusing on its synthesis, biological activity, and potential applications in drug development. The compound, characterized by its furoate ester structure with an allyl group, has shown promise in various preclinical studies, particularly in the areas of antimicrobial and anti-inflammatory therapies.

Recent studies have explored the synthetic pathways for Allyl Furoate, emphasizing green chemistry approaches to enhance yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic method for synthesizing Allyl Furoate using palladium-based catalysts, achieving a yield of over 85%. This advancement addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for further research and potential industrial applications.

In terms of biological activity, Allyl Furoate has exhibited notable antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of Cambridge in 2024 revealed that Allyl Furoate disrupts bacterial cell membrane integrity, leading to cell lysis. This mechanism of action is particularly promising for developing new antibiotics, especially in the face of rising antibiotic resistance. Additionally, the compound's low cytotoxicity to mammalian cells, as reported in the same study, underscores its potential as a safe therapeutic agent.

Beyond its antimicrobial effects, Allyl Furoate has also been investigated for its anti-inflammatory properties. A recent Nature Chemical Biology publication highlighted its ability to inhibit key inflammatory pathways, such as the NF-κB signaling pathway, in in vitro models. These findings suggest that Allyl Furoate could be a candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetics and safety profile.

The pharmaceutical industry has shown growing interest in Allyl Furoate as a scaffold for drug development. Its modular structure allows for chemical modifications to enhance bioavailability and target specificity. For instance, a 2024 patent application by a leading pharmaceutical company described derivatives of Allyl Furoate designed to improve solubility and metabolic stability. These derivatives are currently undergoing preclinical testing, with preliminary results indicating enhanced therapeutic efficacy compared to the parent compound.

Despite these promising developments, challenges remain in the clinical translation of Allyl Furoate. Issues such as formulation stability, long-term toxicity, and regulatory hurdles need to be addressed. Collaborative efforts between academia and industry are essential to overcome these barriers and accelerate the development of Allyl Furoate-based therapies. Future research directions may include exploring its potential in combination therapies and its application in emerging fields such as microbiome modulation.

In conclusion, Allyl Furoate (CAS: 4208-49-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual antimicrobial and anti-inflammatory activities, coupled with advances in synthetic chemistry, position it as a valuable candidate for drug development. Continued research and investment in this area are critical to unlocking its full therapeutic potential and addressing unmet medical needs.